(1R,5S)-8-((3-methoxyphenyl)sulfonyl)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octane

• IUPAC Name: 8-(3-methoxyphenyl)sulfonyl-3-pyridin-3-yloxy-8-azabicyclo[3.2.1]octane
• InChI: InChI=1S/C19H22N2O4S/c1-24-16-4-2-6-19(12-16)26(22,23)21-14-7-8-15(21)11-18(10-14)25-17-5-3-9-20-13-17/h2-6,9,12-15,18H,7-8,10-11H2,1H3
• InChI Key: SESLOCBFGLJULS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)S(=O)(=O)N2C3CCC2CC(C3)OC4=CN=CC=C4
• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol

Description

(1R,5S)-8-((3-methoxyphenyl)sulfonyl)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octane is a useful research compound. Its molecular formula is C19H22N2O4S and its molecular weight is 374.46. The purity is usually 95%.
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Scientific Research Applications

Catalysis and Asymmetric Synthesis

Studies have shown that derivatives of azabicyclooctane play a significant role in catalysis and asymmetric synthesis. For instance, chiral oxazaphospholidine-borane complexes, which share structural similarities with the mentioned compound, have been used as catalysts in the enantioselective borane reduction of ketones. These compounds are crucial for creating chiral centers in organic molecules, which is fundamental in the synthesis of biologically active compounds (Brunel et al., 1994).

Synthesis of Natural and Non-natural Tropane Alkaloids

Another application is the transformation of 3-hydroxy-4-pyridones into highly functionalized azabicyclo[3.2.1]octane moieties, demonstrating a pathway for synthesizing natural and non-natural tropane alkaloids. This methodology allows for the creation of diverse and complex molecular architectures starting from readily available materials, showcasing the versatility of compounds related to (1R,5S)-8-((3-methoxyphenyl)sulfonyl)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octane in synthetic organic chemistry (Rumbo et al., 1996).

Innovative Synthetic Routes

The compound and its relatives have facilitated innovative synthetic routes to complex molecules. For example, the synthesis and stereochemical determination of an active metabolite of a potent PI3 kinase inhibitor were made possible through the manipulation of similar structures. This research demonstrates the critical role of such compounds in developing new therapeutic agents through precise synthetic strategies (Chen et al., 2010).

Structural Studies and Molecular Interactions

Derivatives of azabicyclo[3.2.1]octane have been subject to structural studies to understand their molecular interactions better. For example, investigations into the stereochemistry and molecular conformations of related compounds have provided insights into the factors that influence their reactivity and catalytic properties. Such studies are essential for designing more efficient catalysts and reactive intermediates in organic synthesis (Yang et al., 2008).